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Compound of Interest

Compound Name: AZD1897

Cat. No.: B605747 Get Quote

Technical Support Center: AZD1897
This technical support center provides researchers, scientists, and drug development

professionals with best practices for the long-term storage and handling of AZD1897. The

information is presented in a question-and-answer format to address specific issues that may

be encountered during experiments.

Frequently Asked Questions (FAQs)
Q1: What are the recommended long-term storage conditions for solid AZD1897?

A1: For long-term storage, solid AZD1897 should be stored at -20°C in a dry and dark

environment.[1] Following these conditions helps to minimize degradation and maintain the

integrity of the compound for an extended period.

Q2: How should I store stock solutions of AZD1897?

A2: Stock solutions of AZD1897, typically prepared in DMSO, have different storage

recommendations based on temperature. For long-term storage of up to 6 months, it is

recommended to store aliquots at -80°C.[2][3] For shorter-term storage of up to one month,

-20°C is acceptable.[2][4] It is crucial to aliquot the stock solution into single-use volumes to

avoid repeated freeze-thaw cycles, which can lead to degradation.

Q3: Is AZD1897 sensitive to light?
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A3: Yes, it is recommended to store AZD1897 in the dark, suggesting potential photosensitivity.

[1] Exposure to light may lead to degradation of the compound. Therefore, it is best practice to

protect both the solid compound and its solutions from light by using amber vials or by

wrapping containers in aluminum foil.

Q4: Is AZD1897 sensitive to moisture?

A4: Yes, the recommendation to store AZD1897 in a "dry" place indicates that it is likely

sensitive to humidity.[1] The presence of moisture can lead to hydrolysis or other forms of

degradation. It is advisable to store the solid compound in a desiccator.

Q5: How should I prepare working solutions of AZD1897 for in vivo experiments?

A5: It is highly recommended to prepare working solutions for in vivo experiments fresh on the

same day of use.[2] This minimizes the potential for degradation that can occur in aqueous-

based solutions over time. If precipitation occurs during preparation, gentle heating and/or

sonication can be used to aid dissolution.[2]
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Issue Possible Cause Recommended Solution

Inconsistent experimental

results

Compound degradation due to

improper storage.

Review storage conditions.

Ensure the solid compound is

stored at -20°C or below, and

stock solutions are aliquoted

and stored at -80°C. Avoid

repeated freeze-thaw cycles.

Protect from light and

moisture.

Inaccurate solution

concentration.

Re-dissolve a fresh sample of

the compound and verify the

concentration. Ensure the

solvent is appropriate and the

compound is fully dissolved.

Precipitation in stock solution

upon thawing

Exceeded solubility limit or

solvent evaporation.

Gently warm the solution and

sonicate to redissolve the

precipitate.[2] Ensure vials are

tightly sealed to prevent

solvent evaporation. Consider

preparing a more dilute stock

solution if the issue persists.

Reduced potency of the

compound

Degradation from exposure to

light or moisture.

Always handle the compound

and its solutions under

subdued light. Store in amber

vials or foil-wrapped

containers. Ensure the solid is

stored in a desiccator.

Age of the stock solution.

Prepare fresh stock solutions

from the solid compound,

especially if the current stock is

approaching the end of its

recommended storage period

(6 months at -80°C or 1 month

at -20°C).[2][4]
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Quantitative Data Summary
Table 1: Recommended Storage Conditions for AZD1897

Form
Storage
Temperature

Duration
Key
Considerations

Solid Compound -20°C
Long-term (months to

years)[1]

Store in a dry and

dark environment.[1]

Stock Solution (in

DMSO)
-80°C Up to 6 months[2][3]

Aliquot to avoid

freeze-thaw cycles.

Protect from light.

-20°C Up to 1 month[2][4]

Aliquot to avoid

freeze-thaw cycles.

Protect from light.

In Vivo Working

Solution
N/A

Prepare fresh for

same-day use[2]
N/A

Experimental Protocols
Protocol 1: General Procedure for Assessing
Photostability
This protocol is based on the ICH Q1B guideline for photostability testing and can be adapted

for AZD1897.

Objective: To evaluate the impact of light exposure on the stability of AZD1897.

Methodology:

Sample Preparation:

Prepare two sets of samples of solid AZD1897 and a solution of AZD1897 in a suitable

solvent (e.g., DMSO).
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One set of samples will be the "test" samples, and the other will be the "dark control"

samples.

Wrap the "dark control" samples completely in aluminum foil to protect them from light.

Light Exposure:

Place the test and dark control samples in a photostability chamber.

Expose the samples to a light source that provides an overall illumination of not less than

1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-

hours/square meter.

The temperature of the chamber should be controlled and monitored.

Analysis:

At appropriate time intervals, withdraw samples from both the test and dark control

groups.

Analyze the samples for degradation using a validated stability-indicating analytical

method, such as High-Performance Liquid Chromatography (HPLC).

Compare the chromatograms of the exposed samples to the dark control samples to

identify and quantify any degradation products.

Protocol 2: General Procedure for Assessing
Hygroscopicity
This protocol provides a general framework for evaluating the moisture sensitivity of AZD1897.

Objective: To determine the tendency of solid AZD1897 to absorb moisture from the

atmosphere.

Methodology:

Sample Preparation:
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Accurately weigh a sample of solid AZD1897 into a pre-weighed container.

Place the container in a humidity-controlled chamber.

Humidity Exposure:

Expose the sample to a series of controlled relative humidity (RH) conditions (e.g., 25%,

50%, 75%, 90% RH) at a constant temperature (e.g., 25°C).

Allow the sample to equilibrate at each humidity level.

Analysis:

At each RH condition, re-weigh the sample to determine the amount of moisture absorbed.

Calculate the percentage weight gain at each RH level.

The data can be used to construct a moisture sorption isotherm, which illustrates the

hygroscopic nature of the compound.
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Caption: AZD1897 inhibits PIM kinases, leading to downstream inhibition of the mTOR and

MCL1 pathways, ultimately promoting apoptosis.
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Caption: Recommended workflow for handling AZD1897 from long-term storage to

experimental use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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